Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-

• IUPAC Name: N-[3-(5-sulfanylidene-2H-tetrazol-1-yl)phenyl]propanamide
• InChI: InChI=1S/C10H11N5OS/c1-2-9(16)11-7-4-3-5-8(6-7)15-10(17)12-13-14-15/h3-6H,2H2,1H3,(H,11,16)(H,12,14,17)
• InChI Key: MMVZXKVOIPGGQN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)N2C(=S)N=NN2
• Molecular Formula: C10H11N5OS
• DSSTOX Substance ID: DTXSID70424698
• Molecular Weight: 249.29 g/mol
• CAS RN: 128978-14-3

Description

Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' is a chemical compound that has gained attention in the scientific community due to its potential in various fields of research.

Mechanism of Action

The mechanism of action of Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or receptors in the body. It has been shown to inhibit the growth of various bacterial and fungal strains by interfering with their cell wall synthesis.
Biochemical and Physiological Effects:
Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' has been shown to have various biochemical and physiological effects. It has been shown to have antibacterial, antifungal, and anticancer activities. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' in lab experiments is its ease of synthesis. It can be synthesized under mild conditions and yields the desired product in good to excellent yields. However, one of the limitations is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' such as:
1. Synthesis of novel bioactive compounds using Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' as a precursor.
2. Development of fluorescent probes for the detection of metal ions using Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-'.
3. Synthesis of polymers with potential applications in drug delivery using Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-'.
4. Investigation of the mechanism of action of Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' to better understand its biological activity.
5. Development of new synthetic methods for Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' to improve its yield and purity.
Conclusion:
Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' is a promising compound with potential applications in various fields of research. Its ease of synthesis, biological activity, and potential for further development make it an interesting target for future research.

Scientific Research Applications

Propanamide, N-[3-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)phenyl]-' has shown potential in various fields of research such as medicinal chemistry, biochemistry, and materials science. It has been used as a precursor for the synthesis of various bioactive compounds such as antibacterial, antifungal, and anticancer agents. It has also been used in the development of fluorescent probes for the detection of metal ions and in the synthesis of polymers with potential applications in drug delivery.